Cas no 81822-80-2 (Acetamide, N-[4-[3-(1-cyclohexyl-1H-tetrazol-5-yl)propoxy]phenyl]-)

• Product Name: Acetamide, N-[4-[3-(1-cyclohexyl-1H-tetrazol-5-yl)propoxy]phenyl]-
• CAS No: 81822-80-2
• MF: C₁₈H₂₅N₅O₂
• MW: 343.423403501511
• CID: 702875
• PubChem ID: 12852453
• Update Time: 2025-04-19

Acetamide, N-[4-[3-(1-cyclohexyl-1H-tetrazol-5-yl)propoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-[3-(1-cyclohexyl-1H-tetrazol-5-yl)propoxy]phenyl]-
• N-[4-[3-(1-cyclohexyltetrazol-5-yl)propoxy]phenyl]acetamide
• N-{4-[3-(1-Cyclohexyl-1H-tetrazol-5-yl)propoxy]phenyl}acetamide
• 81822-80-2
• DTXSID80511487

• Inchi： 1S/C18H25N5O2/c1-14(24)19-15-9-11-17(12-10-15)25-13-5-8-18-20-21-22-23(18)16-6-3-2-4-7-16/h9-12,16H,2-8,13H2,1H3,(H,19,24)
• InChI Key： ZKUOIYNTYGWLRT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)NC(C)=O)CCCC1=NN=NN1C1CCCCC1

Computed Properties

• Exact Mass: 343.20082506g/mol
• Monoisotopic Mass: 343.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.9Ų